Cas no 1240481-13-3 (2-amino-5-(benzyloxy)isophthalonitrile)

2-amino-5-(benzyloxy)isophthalonitrile structure
1240481-13-3 structure
Product Name:2-amino-5-(benzyloxy)isophthalonitrile
CAS No:1240481-13-3
MF:C15H11N3O
MW:249.267342805862
CID:2104978
Update Time:2023-11-19

2-amino-5-(benzyloxy)isophthalonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5-(benzyloxy)isophthalonitrile
    • CID 91666228
    • 1,3-Benzenedicarbonitrile, 2-amino-5-(phenylmethoxy)-
    • Inchi: 1S/C15H11N3O/c16-8-12-6-14(7-13(9-17)15(12)18)19-10-11-4-2-1-3-5-11/h1-7H,10,18H2
    • InChI Key: IFCPCIZADMFWOT-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C#N)C(=C(C#N)C=1)N)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Topological Polar Surface Area: 82.8
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